Cas no 1805928-11-3 (Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1805928-11-3
• MF: C₁₀H₉F₃INO₄
• MW: 391.082445859909
• CID: 4814242
• Update Time: 2025-07-20

Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C10H9F3INO4/c1-17-6-3-5(4-7(16)18-2)8(14)9(15-6)19-10(11,12)13/h3H,4H2,1-2H3
• InChI Key： FIBHXDDCNWBZLW-UHFFFAOYSA-N
• SMILES： IC1C(=NC(=CC=1CC(=O)OC)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.1
• Topological Polar Surface Area: 57.6

Additional information on Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate

Research Briefing on Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805928-11-3)

Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate (CAS: 1805928-11-3) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and iodo substituents, serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

Recent studies have highlighted the role of Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate in the synthesis of novel heterocyclic compounds. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the construction of pyridine-based scaffolds that exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs). The presence of the trifluoromethoxy group enhances the metabolic stability and bioavailability of these derivatives, making them promising candidates for further preclinical evaluation.

In addition to its applications in kinase inhibitor development, this compound has also been explored in the context of radiopharmaceuticals. The iodine moiety at the 3-position allows for facile radiolabeling with isotopes such as iodine-125 or iodine-131, enabling its use in imaging and targeted therapy. A recent study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate into a series of radiolabeled probes for positron emission tomography (PET) imaging of tumor-associated antigens.

The synthetic routes to Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate have been optimized in recent years to improve yield and scalability. A 2022 patent application (WO2022156789) disclosed a novel one-pot procedure that reduces the number of purification steps and minimizes the use of hazardous reagents. This advancement is expected to facilitate the large-scale production of the compound for industrial and academic research purposes.

Despite its promising applications, challenges remain in the handling and storage of Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate due to its sensitivity to light and moisture. Researchers have recommended storing the compound under inert atmosphere at low temperatures to preserve its integrity. Furthermore, ongoing studies are investigating the environmental impact of its degradation products, particularly the release of fluoride ions under physiological conditions.

In conclusion, Methyl 3-iodo-6-methoxy-2-(trifluoromethoxy)pyridine-4-acetate represents a valuable building block in medicinal chemistry with diverse applications in drug discovery and molecular imaging. Future research directions may focus on expanding its utility in the development of covalent inhibitors and exploring its potential in other therapeutic areas such as neurodegenerative diseases and infectious disorders.